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Compound of Interest

Compound Name: D-Methionyl-L-serine

Cat. No.: B15159689

Despite a comprehensive review of scientific literature and chemical databases, there is
currently no available information on the use of the dipeptide D-Methionyl-L-serine for NMDA
receptor modulation studies. This includes a lack of data on its synthesis, pharmacological
activity, and any potential role in modulating the function of the N-Methyl-D-Aspartate (NMDA)
receptor. Consequently, the creation of detailed application notes and experimental protocols
for this specific compound is not feasible at this time.

The NMDA receptor, a crucial component of excitatory neurotransmission in the central

nervous system, is a well-established target for a wide array of modulatory compounds. Its
function is intricately regulated by the binding of the primary agonist, glutamate, and a co-
agonist, typically glycine or D-serine.[1][2][3][4] The glycine binding site on the GIuN1 subunit of
the NMDA receptor has been a significant focus for the development of therapeutic agents
targeting various neurological and psychiatric disorders.[4][5]

While individual amino acids like D-serine are known to be potent co-agonists at the NMDA
receptor, the pharmacological properties of dipeptides are not always predictable from their
constituent amino acids.[2][3] The peptide bond and the specific stereochemistry of the amino
acids can dramatically alter the molecule's three-dimensional structure and its ability to interact
with receptor binding sites.

Currently, the scientific community has not published any research exploring the potential of D-
Methionyl-L-serine as an NMDA receptor modulator. Searches of prominent scientific
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databases and patent literature did not yield any documents describing the synthesis or
biological evaluation of this specific dipeptide in the context of neuroscience or pharmacology.

Therefore, for researchers, scientists, and drug development professionals interested in novel
NMDA receptor modulators, D-Methionyl-L-serine represents an unexplored chemical entity.
Any investigation into its potential effects would require foundational research, starting with its
chemical synthesis and subsequent in vitro and in vivo characterization.

Future Research Directions: A Hypothetical
Workflow

Should a research group decide to investigate the potential of D-Methionyl-L-serine, a logical
experimental workflow would be necessary. The following diagram outlines a hypothetical path
for such a study, from initial synthesis to functional characterization.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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